![molecular formula C18H28N2O5S B4672727 N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide](/img/structure/B4672727.png)
N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide
Overview
Description
N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide, also known as BMS-204352, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the early 2000s and has since been the subject of numerous scientific studies. In
Mechanism of Action
N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide works by blocking the TRPV1 channel, which is involved in the perception of pain. This channel is activated by various stimuli, including heat, acid, and capsaicin. When activated, the channel allows ions to flow into the cell, leading to depolarization and the perception of pain. This compound binds to a specific site on the channel, preventing its activation and reducing the perception of pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its role in reducing pain perception, this compound has been shown to reduce inflammation and oxidative stress. It has also been shown to have a protective effect on neurons, potentially reducing the risk of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide is its potency and selectivity for the TRPV1 channel. This makes it a valuable tool for studying the role of this channel in various physiological processes. However, one limitation of this compound is its relatively short half-life in vivo, which can make it difficult to achieve sustained inhibition of the TRPV1 channel.
Future Directions
There are a number of future directions for research on N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide. One area of interest is in the development of more potent and selective TRPV1 inhibitors. Another area of research is in the potential use of this compound for the treatment of other conditions, such as inflammatory bowel disease and cancer. Finally, there is ongoing research to better understand the physiological and biochemical effects of this compound, which may lead to the development of new therapeutic approaches.
Scientific Research Applications
N,N-bis(2-methoxyethyl)-4-(1-piperidinylsulfonyl)benzamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is in the treatment of neuropathic pain. Studies have shown that this compound is a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain. This compound has been shown to reduce pain behavior in animal models of neuropathic pain, and clinical trials are ongoing to evaluate its efficacy in humans.
properties
IUPAC Name |
N,N-bis(2-methoxyethyl)-4-piperidin-1-ylsulfonylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O5S/c1-24-14-12-19(13-15-25-2)18(21)16-6-8-17(9-7-16)26(22,23)20-10-4-3-5-11-20/h6-9H,3-5,10-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJKWDVMANZLFTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCOC)C(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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